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Here are answers to common questions about managing nafamestat to prevent clotting in the extracorporeal

circuit.

¢ Q1: What are the most important factors for predicting the correct nafamostat dose? A recent
study developed a model showing that the optimal nafamostat dose is significantly influenced by

several patient-specific factors. The top four features, in order of importance, are [1]:

o

Use of oral anticoagulants (e.g., warfarin, NOACS)

(e]

Dry body weight
o Age
Hemoglobin level

[e]

e Q2: How does nafamostat compare to regional citrate anticoagulation? A 2025 single-center
retrospective study found that nafamestat was associated with a significantly lower rate of
premature dialysis due to clotting compared to regional citrate anticoagulation (0.84% vs. 5.19% of
sessions). The study concluded that nafamostat provided better efficacy without increasing major

bleeding events in high-risk patients [2].

¢ Q3: Is nafameostat effective for anticoagulation beyond hemodialysis? Yes, evidence supports its
use in other extracorporeal circuits. A randomized controlled trial demonstrated that nafamostat

significantly prolongs filter patency during Continuous Renal Replacement Therapy (CRRT) in
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patients at high risk of bleeding. Another study supports its use as a regional anticoagulant in

Extracorporeal Membrane Oxygenation (ECMO) for patients with bleeding complications [3] [4].

Nafamostat Dosing Guide & Clinical Evidence

The table below summarizes key quantitative data from recent studies to guide your experimental or clinical

protocols.
Aspect Findings Context & Study Details
Average 21.90 +£6.82 Dose for effective anticoagulation (no clotting) in chronic
Effective Dose mg/h [1] hemodialysis. Model based on 308 sessions.

| Key Predictors & Coefficients | Oral Anticoagulant Use: -14.20 mg/h [coefficient] Dry Body Weight:
+0.15 mg/h per kg Age: -0.13 mg/h per year Hemoglobin: +1.13 mg/h per g/dL [1] | Multivariable linear
regression results. Oral anticoagulant use allows for a much lower nafamostat dose. | | CRRT Filter Life |
Filters >12 hours: Significantly higher with nafamostat (OR 1.84) [4] | Randomized controlled trial.
Nafameostat group used fewer filters overall (2.71 vs. 4.50). | | Clotting Score Definition | Clotted Group:
Membrane or vein chamber clotting score >2 [1] | Score 2: Intermediate clotting/visible clots. Score 3: Fully

clotted circuit/venous chamber obstruction. |

Troubleshooting Workflow: Addressing Circuit Clotting

When facing circuit clotting, a systematic approach to dosing and monitoring is crucial. The following

workflow outlines the recommended steps for researchers and clinicians.
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Workflow Title: Nafamostat Dosing Adjustment Protocol
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This diagram visualizes the step-by-step logic for adjusting nafamestat based on circuit observations. Key

considerations at each stage include [1]:

¢ Initial Assessment: Visually inspect the dialysis membrane and vein chamber at the end of the
session using a standardized clotting score.

¢ Dose Adjustment: The typical adjustment increment is 12.5 mg/h. Adjustments should be made one
step at a time, with careful monitoring after each change.

e Optimization: Incorporate patient-specific variables from the dosing guide table. For instance, a
patient on an oral anticoagulant will likely require a significantly lower dose, while a patient with a
higher body weight or hemoglobin level may need a higher dose.

Key Takeaways for Researchers

To minimize circuit clotting with nafamestat, focus on a personalized and proactive approach:

¢ Implement a Dosing Model: Use patient-specific factors like oral anticoagulant use, dry body
weight, age, and hemoglobin to determine the starting dose, rather than relying on a one-size-fits-
all protocol [1].

e Adopt a Structured Protocol: Follow a clear troubleshooting workflow that directly links visual
clotting scores to defined dose adjustments, typically in steps of 12.5 mg/h [1].

e Validate in Your Setting: While nafamostat has shown superior efficacy to citrate in some studies
[2], its performance can depend on local protocols. Continuous monitoring of your own circuit patency
rates is essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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